Cas no 1806858-70-7 (3,6-Bis(trifluoromethyl)-2-cyanobenzamide)
3,6-Bis(trifluoromethyl)-2-cyanobenzamide Chemical and Physical Properties
Names and Identifiers
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- 3,6-Bis(trifluoromethyl)-2-cyanobenzamide
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- Inchi: 1S/C10H4F6N2O/c11-9(12,13)5-1-2-6(10(14,15)16)7(8(18)19)4(5)3-17/h1-2H,(H2,18,19)
- InChI Key: IHGJBRDCLWFEPA-UHFFFAOYSA-N
- SMILES: FC(C1C=CC(C(F)(F)F)=C(C#N)C=1C(N)=O)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 407
- XLogP3: 2.3
- Topological Polar Surface Area: 66.9
3,6-Bis(trifluoromethyl)-2-cyanobenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015002248-1g |
3,6-Bis(trifluoromethyl)-2-cyanobenzamide |
1806858-70-7 | 97% | 1g |
1,504.90 USD | 2021-06-21 |
3,6-Bis(trifluoromethyl)-2-cyanobenzamide Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
Additional information on 3,6-Bis(trifluoromethyl)-2-cyanobenzamide
Comprehensive Overview of 3,6-Bis(trifluoromethyl)-2-cyanobenzamide (CAS No. 1806858-70-7)
3,6-Bis(trifluoromethyl)-2-cyanobenzamide (CAS No. 1806858-70-7) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemicals, and material science. This compound, characterized by its unique trifluoromethyl and cyanobenzamide functional groups, exhibits remarkable properties that make it a valuable intermediate in the synthesis of advanced materials and bioactive molecules. Its molecular structure, featuring two trifluoromethyl groups at the 3 and 6 positions and a cyanobenzamide moiety at the 2 position, contributes to its distinct chemical reactivity and potential applications.
The growing interest in 3,6-Bis(trifluoromethyl)-2-cyanobenzamide is driven by its versatility in drug discovery and development. Researchers are particularly intrigued by its potential as a building block for pharmaceutical intermediates, given the increasing demand for novel therapeutics targeting complex diseases. The trifluoromethyl groups, known for their electron-withdrawing properties, can enhance the metabolic stability and bioavailability of drug candidates, making this compound a focal point in medicinal chemistry.
In addition to its pharmaceutical applications, 3,6-Bis(trifluoromethyl)-2-cyanobenzamide has found utility in the agrochemical industry. The incorporation of trifluoromethyl groups into agrochemicals has been shown to improve their efficacy and environmental compatibility. This compound's ability to act as a precursor for crop protection agents aligns with the global trend toward sustainable agriculture and the development of safer, more efficient pesticides.
Another area where 3,6-Bis(trifluoromethyl)-2-cyanobenzamide shines is in material science. The compound's unique electronic properties, stemming from its cyanobenzamide core and trifluoromethyl substituents, make it a promising candidate for the design of advanced materials. These include organic semiconductors, liquid crystals, and photovoltaic materials, which are critical for next-generation technologies such as flexible electronics and renewable energy solutions.
The synthesis of 3,6-Bis(trifluoromethyl)-2-cyanobenzamide involves sophisticated organic chemistry techniques, often requiring precise control over reaction conditions to achieve high yields and purity. Researchers and manufacturers are continually optimizing synthetic routes to improve scalability and cost-effectiveness, addressing the growing demand for this compound in both academic and industrial settings.
From an environmental and safety perspective, 3,6-Bis(trifluoromethyl)-2-cyanobenzamide is subject to rigorous regulatory scrutiny to ensure its safe handling and disposal. While it is not classified as a hazardous material, proper laboratory practices and waste management protocols are essential to mitigate any potential risks associated with its use.
The future of 3,6-Bis(trifluoromethyl)-2-cyanobenzamide looks promising, with ongoing research exploring its potential in emerging fields such as bioconjugation and catalysis. As the scientific community continues to uncover new applications for this versatile compound, its role in advancing technology and improving human health is expected to expand significantly.
In summary, 3,6-Bis(trifluoromethyl)-2-cyanobenzamide (CAS No. 1806858-70-7) stands out as a multifaceted compound with broad applicability across diverse industries. Its unique structural features, combined with its potential to address some of the most pressing challenges in drug discovery, sustainable agriculture, and advanced materials, make it a subject of enduring interest and innovation.
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